![molecular formula C23H22N2O4 B7511542 N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide](/img/structure/B7511542.png)
N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide
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Overview
Description
N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide, also known as MMPI (Matrix Metalloproteinase Inhibitor), is a chemical compound that has been extensively studied in the field of biomedical research. MMPI is a synthetic compound that has been designed to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in the degradation of extracellular matrix (ECM) proteins.
Mechanism of Action
N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide inhibits the activity of MMPs by binding to the active site of the enzyme, preventing it from cleaving ECM proteins. MMPs play a crucial role in the remodeling of the ECM, which is necessary for various physiological processes such as tissue repair and angiogenesis. However, overexpression of MMPs has been associated with several pathological conditions, including cancer and arthritis.
Biochemical and physiological effects:
This compound has been shown to have a potent inhibitory effect on MMPs, leading to a reduction in the degradation of ECM proteins. This, in turn, leads to a reduction in tumor growth and metastasis in preclinical studies. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide is its potent inhibitory effect on MMPs, which makes it a useful tool for studying the role of MMPs in various physiological and pathological processes. However, one of the limitations of this compound is its specificity towards MMPs, as it may also inhibit other enzymes that are involved in ECM remodeling.
Future Directions
There are several future directions for the research on N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide. One of the areas of research is the development of more potent and selective MMP inhibitors, which can be used for the treatment of various diseases. Another area of research is the development of targeted delivery systems for MMP inhibitors, which can improve their efficacy and reduce their toxicity. Finally, the role of MMPs in various physiological and pathological processes needs to be further elucidated, which can lead to the development of new therapeutic targets for the treatment of various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in the treatment of various diseases. This compound inhibits the activity of MMPs, which play a crucial role in the degradation of ECM proteins. This compound has been shown to have a potent inhibitory effect on MMPs, leading to a reduction in tumor growth and metastasis in preclinical studies. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of arthritis. There are several future directions for the research on this compound, including the development of more potent and selective MMP inhibitors and the development of targeted delivery systems for MMP inhibitors.
Synthesis Methods
The synthesis of N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide involves the reaction of 2-methoxy-5-methylaniline with 2-bromoacetic acid to form an intermediate compound, which is then reacted with 4-(aminophenyl)benzamide to form the final product. The synthesis of this compound has been described in detail in several research papers.
Scientific Research Applications
N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide has been extensively studied for its potential use in the treatment of various diseases, including cancer, arthritis, and cardiovascular diseases. MMPs have been shown to play a crucial role in the invasion and metastasis of cancer cells, and the inhibition of MMPs using this compound has been shown to reduce tumor growth and metastasis in preclinical studies. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of arthritis.
properties
IUPAC Name |
N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethoxy]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4/c1-16-8-13-21(28-2)20(14-16)25-22(26)15-29-19-11-9-18(10-12-19)24-23(27)17-6-4-3-5-7-17/h3-14H,15H2,1-2H3,(H,24,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVVTTYTMFGEAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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